Cas no 922062-58-6 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 922062-58-6
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 5970846
• PubChem ID: 18571648
• Update Time: 2025-06-14

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-(propan-2-yl)benzene-1-sulfonamide
• N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-4-propan-2-ylbenzenesulfonamide
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-isopropylbenzenesulfonamide
• F2277-0159
• AKOS024635668
• 922062-58-6

• Inchi： 1S/C20H24N2O4S/c1-4-22-11-12-26-19-10-7-16(13-18(19)20(22)23)21-27(24,25)17-8-5-15(6-9-17)14(2)3/h5-10,13-14,21H,4,11-12H2,1-3H3
• InChI Key： GDUUIELZKXFWKP-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCCN(CC)C(=O)C3=C2)(=O)=O)=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 388.14567842g/mol
• Monoisotopic Mass: 388.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-(propan-2-yl)benzene-1-sulfonamide

Recent Advances in the Study of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-(propan-2-yl)benzene-1-sulfonamide (CAS: 922062-58-6)

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-(propan-2-yl)benzene-1-sulfonamide (CAS: 922062-58-6) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzoxazepine core and sulfonamide moiety, has shown promising potential as a therapeutic agent in various preclinical studies. Recent research efforts have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic applications, particularly in the context of inflammatory and oncological diseases.

One of the most notable findings in recent studies is the compound's ability to modulate key signaling pathways involved in inflammation and cell proliferation. Specifically, it has been demonstrated to inhibit the activity of certain kinases and transcription factors that play critical roles in disease progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory effects on NF-κB signaling, a pathway implicated in chronic inflammatory conditions and cancer. The study further highlighted its selectivity and low toxicity profile, making it a promising candidate for further development.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential as an anticancer agent. A 2024 preclinical study demonstrated its efficacy in inducing apoptosis in various cancer cell lines, including those resistant to conventional therapies. The study attributed this effect to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings underscore its potential as a novel therapeutic option for treating refractory cancers.

Pharmacokinetic studies have also provided valuable insights into the compound's bioavailability and metabolic stability. A recent pharmacokinetic profiling study conducted in animal models revealed favorable absorption and distribution characteristics, with minimal off-target effects. However, challenges related to its solubility and metabolic clearance remain areas of active research, with several groups exploring structural modifications to optimize its drug-like properties.

In conclusion, N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-(propan-2-yl)benzene-1-sulfonamide (CAS: 922062-58-6) represents a promising scaffold for the development of new therapeutic agents. Its multifaceted biological activities, coupled with its favorable pharmacokinetic profile, make it a compelling subject for ongoing and future research. Further studies are warranted to fully elucidate its therapeutic potential and address existing challenges in its development.